Cas no 1251582-69-0 (methyl 3-(3,5-dimethoxyphenyl)-4-oxo-2-(thiomorpholin-4-yl)-3,4-dihydroquinazoline-7-carboxylate)

• Product Name: methyl 3-(3,5-dimethoxyphenyl)-4-oxo-2-(thiomorpholin-4-yl)-3,4-dihydroquinazoline-7-carboxylate
• CAS No: 1251582-69-0
• MF: C₂₂H₂₃N₃O₅S
• MW: 441.50012421608
• CID: 5396726
• Update Time: 2025-06-14

methyl 3-(3,5-dimethoxyphenyl)-4-oxo-2-(thiomorpholin-4-yl)-3,4-dihydroquinazoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3,5-dimethoxyphenyl)-3,4-dihydro-4-oxo-2-(4-thiomorpholinyl)-7-quinazolinecarboxylate
• methyl 3-(3,5-dimethoxyphenyl)-4-oxo-2-(thiomorpholin-4-yl)-3,4-dihydroquinazoline-7-carboxylate

• Inchi： 1S/C22H23N3O5S/c1-28-16-11-15(12-17(13-16)29-2)25-20(26)18-5-4-14(21(27)30-3)10-19(18)23-22(25)24-6-8-31-9-7-24/h4-5,10-13H,6-9H2,1-3H3
• InChI Key： FOTDNQLZEZBBDQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(OC)=O)=C2)C(=O)N(C2=CC(OC)=CC(OC)=C2)C=1N1CCSCC1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 637.5±65.0 °C(Predicted)
• pka: 0.68±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on methyl 3-(3,5-dimethoxyphenyl)-4-oxo-2-(thiomorpholin-4-yl)-3,4-dihydroquinazoline-7-carboxylate

Recent Advances in the Study of Methyl 3-(3,5-dimethoxyphenyl)-4-oxo-2-(thiomorpholin-4-yl)-3,4-dihydroquinazoline-7-carboxylate (CAS: 1251582-69-0)

The compound methyl 3-(3,5-dimethoxyphenyl)-4-oxo-2-(thiomorpholin-4-yl)-3,4-dihydroquinazoline-7-carboxylate (CAS: 1251582-69-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinazoline derivative has been investigated for its role as a kinase inhibitor, particularly in targeting aberrant signaling pathways implicated in cancer and inflammatory diseases. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific tyrosine kinases, such as EGFR and VEGFR, which are critical in tumor angiogenesis and proliferation. Structural-activity relationship (SAR) studies have highlighted the importance of the thiomorpholine moiety and the 3,5-dimethoxyphenyl group in enhancing binding affinity and selectivity. These insights have paved the way for the development of optimized analogs with improved potency and reduced off-target effects.

In addition to its kinase inhibitory activity, methyl 3-(3,5-dimethoxyphenyl)-4-oxo-2-(thiomorpholin-4-yl)-3,4-dihydroquinazoline-7-carboxylate has shown promise in modulating immune responses. Recent in vitro and in vivo studies have demonstrated its ability to suppress pro-inflammatory cytokines, suggesting potential applications in autoimmune disorders. The compound's dual functionality as both an anti-cancer and anti-inflammatory agent makes it a compelling candidate for further investigation.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability, metabolic stability, and tissue distribution. Results indicate that while the compound exhibits moderate oral bioavailability, its half-life and clearance rates may necessitate formulation improvements or structural modifications to enhance its therapeutic window. Researchers are exploring prodrug strategies and nanoparticle-based delivery systems to address these challenges.

Despite these promising findings, several challenges remain. The compound's solubility and stability under physiological conditions require further optimization. Additionally, comprehensive toxicology studies are needed to assess its safety profile before advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of this research into viable therapeutic options.

In conclusion, methyl 3-(3,5-dimethoxyphenyl)-4-oxo-2-(thiomorpholin-4-yl)-3,4-dihydroquinazoline-7-carboxylate represents a versatile scaffold with significant potential in drug discovery. Its unique chemical structure and multifaceted biological activities underscore its value as a lead compound for developing novel therapies targeting kinase-dependent diseases and inflammatory conditions. Continued research and development efforts are expected to yield further insights into its therapeutic applications and mechanistic underpinnings.